Cas no 1261801-89-1 (5-Hydroxyquinoline-2-acetic acid)

• Product Name: 5-Hydroxyquinoline-2-acetic acid
• CAS No: 1261801-89-1
• MF: C₁₁H₉NO₃
• MW: 203.194062948227
• CID: 4822310
• Update Time: 2025-07-20

5-Hydroxyquinoline-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 5-Hydroxyquinoline-2-acetic acid

• Inchi： 1S/C11H9NO3/c13-10-3-1-2-9-8(10)5-4-7(12-9)6-11(14)15/h1-5,13H,6H2,(H,14,15)
• InChI Key： COHZHVFOBBUJNK-UHFFFAOYSA-N
• SMILES： OC1=CC=CC2C1=CC=C(CC(=O)O)N=2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 244
• XLogP3: 1.3
• Topological Polar Surface Area: 70.4

Additional information on 5-Hydroxyquinoline-2-acetic acid

Introduction to 5-Hydroxyquinoline-2-acetic acid (CAS No. 1261801-89-1)

5-Hydroxyquinoline-2-acetic acid, identified by its Chemical Abstracts Service (CAS) number 1261801-89-1, is a heterocyclic organic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound belongs to the quinoline family, a class of molecules known for their diverse biological activities and therapeutic potential. The presence of both hydroxyl and carboxylic acid functional groups in its structure endows it with unique chemical properties, making it a versatile scaffold for drug design and development.

The structural framework of 5-Hydroxyquinoline-2-acetic acid consists of a benzene ring fused to a pyridine ring, with a hydroxyl group at the 5-position and a carboxylic acid moiety at the 2-position. This configuration allows for multiple points of interaction with biological targets, including enzymes, receptors, and nucleic acids. Such structural features have made this compound a valuable intermediate in the synthesis of various pharmacologically active agents.

In recent years, 5-Hydroxyquinoline-2-acetic acid has been extensively studied for its potential applications in the treatment of several diseases. One of the most promising areas of research is its role as an anti-microbial agent. Studies have demonstrated that derivatives of quinoline-based compounds exhibit broad-spectrum activity against bacteria, fungi, and viruses. The hydroxyl group in 5-Hydroxyquinoline-2-acetic acid plays a crucial role in enhancing its binding affinity to microbial enzymes, thereby inhibiting their function.

Furthermore, 5-Hydroxyquinoline-2-acetic acid has shown promise in the development of anti-cancer agents. Research indicates that quinoline derivatives can interfere with critical cellular processes such as DNA replication and cell cycle progression. The carboxylic acid group in 5-Hydroxyquinoline-2-acetic acid facilitates its interaction with cellular components, leading to the induction of apoptosis in cancer cells. Several preclinical studies have highlighted its potential as a chemotherapeutic agent, particularly in the treatment of hematological malignancies.

The compound's ability to modulate enzyme activity has also been explored in the context of neurodegenerative diseases. For instance, quinoline-based molecules have been investigated for their potential to inhibit enzymes involved in the pathogenesis of Alzheimer's disease and Parkinson's disease. The hydroxyl group at the 5-position of 5-Hydroxyquinoline-2-acetic acid is particularly important for its ability to interact with amyloid-beta plaques and tau proteins, which are hallmark pathological features of these neurodegenerative disorders.

Recent advancements in computational chemistry have further enhanced our understanding of the pharmacological properties of 5-Hydroxyquinoline-2-acetic acid. Molecular docking studies have revealed that this compound can bind to various protein targets with high affinity. These studies have provided valuable insights into the molecular interactions that underpin its biological activity, paving the way for the design of more potent and selective derivatives.

The synthesis of 5-Hydroxyquinoline-2-acetic acid involves multi-step organic reactions that highlight its synthetic versatility. One common synthetic route involves the condensation of 2-formylquinoline with glycolic acid or its derivatives under controlled conditions. This approach allows for the introduction of both functional groups at specific positions on the quinoline core. Alternative synthetic pathways have also been developed, leveraging transition metal catalysis to achieve higher yields and improved selectivity.

In conclusion, 5-Hydroxyquinoline-2-acetic acid (CAS No. 1261801-89-1) is a structurally intriguing compound with significant therapeutic potential. Its unique chemical properties make it an excellent scaffold for drug discovery, particularly in the areas of anti-microbial and anti-cancer therapies. Ongoing research continues to uncover new applications for this compound, underscoring its importance in modern medicinal chemistry.